Cas no 1342964-92-4 (4-(2,4,6-trimethylphenyl)azetidin-2-one)

• Product Name: 4-(2,4,6-trimethylphenyl)azetidin-2-one
• CAS No: 1342964-92-4
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5851700
• PubChem ID: 64664712
• Update Time: 2025-05-28

4-(2,4,6-trimethylphenyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-(2,4,6-trimethylphenyl)-
• 4-Mesitylazetidin-2-one
• 4-(2,4,6-trimethylphenyl)azetidin-2-one
• 1342964-92-4
• CS-0349330
• AKOS013991267
• EN300-1278354

• Inchi： 1S/C12H15NO/c1-7-4-8(2)12(9(3)5-7)10-6-11(14)13-10/h4-5,10H,6H2,1-3H3,(H,13,14)
• InChI Key： IKCRRIDCYNDPDX-UHFFFAOYSA-N
• SMILES： N1C(C2=C(C)C=C(C)C=C2C)CC1=O

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 390.4±31.0 °C(Predicted)
• pka: 15.23±0.40(Predicted)

Additional information on 4-(2,4,6-trimethylphenyl)azetidin-2-one

Comprehensive Overview of 4-(2,4,6-trimethylphenyl)azetidin-2-one (CAS No. 1342964-92-4)

4-(2,4,6-trimethylphenyl)azetidin-2-one, with the CAS registry number 1342964-92-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This β-lactam derivative is structurally characterized by a azetidin-2-one ring fused to a 2,4,6-trimethylphenyl group, making it a promising candidate for drug discovery and material science applications. Its unique molecular architecture aligns with current trends in small-molecule therapeutics and heterocyclic chemistry, addressing growing demand for novel bioactive scaffolds.

In recent years, researchers have focused on 4-(2,4,6-trimethylphenyl)azetidin-2-one due to its potential role in antibiotic resistance solutions and enzyme inhibition strategies. The compound's β-lactam core shares structural similarities with penicillin derivatives, sparking investigations into its antimicrobial properties. This connection to global health challenges makes it particularly relevant, as scientists worldwide seek alternatives to combat drug-resistant pathogens. The trimethylphenyl moiety further enhances its lipophilicity, a property highly valued in CNS drug development and blood-brain barrier penetration studies.

The synthesis of CAS 1342964-92-4 typically involves [2+2] cycloaddition reactions or Staudinger synthesis methodologies, reflecting advanced techniques in organic synthesis optimization. These processes have become hot topics in green chemistry forums, with particular emphasis on atom economy and waste reduction. Modern approaches often incorporate catalytic asymmetric synthesis to access enantiomerically pure forms, responding to the pharmaceutical industry's need for chiral building blocks in precision medicine development.

From a commercial perspective, 4-(2,4,6-trimethylphenyl)azetidin-2-one serves as a valuable pharmaceutical intermediate for API synthesis. Its market relevance connects to broader discussions about supply chain resilience and localized chemical production, especially post-pandemic. Analytical characterization typically employs HPLC purity analysis, NMR spectroscopy, and mass spectrometry – techniques frequently searched by quality control professionals seeking compound verification methods.

Emerging applications explore the compound's utility in material science, particularly in polymeric systems and coating technologies. The steric hindrance provided by its trimethylphenyl group offers interesting possibilities for molecular engineering of materials with tailored thermal stability properties. This interdisciplinary potential makes it a subject of interest in convergence research, bridging chemistry with engineering disciplines.

Safety profiles and handling protocols for 1342964-92-4 follow standard laboratory best practices, with particular attention to moisture-sensitive compounds. The scientific community continues to investigate its structure-activity relationships through computational chemistry approaches, including molecular docking studies and QSAR modeling – techniques frequently queried by researchers in drug design platforms.

Future research directions for 4-(2,4,6-trimethylphenyl)azetidin-2-one may explore its potential in bioconjugation chemistry and targeted drug delivery systems, aligning with current interests in nanomedicine and theranostics. The compound's versatility ensures its continued relevance across multiple scientific domains, from medicinal chemistry to advanced materials development, making it a compelling subject for ongoing investigation and commercial development.